Cas no 132415-06-6 (1,3-Dioxane-4,6-dione, 5-(cyclohexylhydroxymethylene)-2,2-dimethyl-)

• Product Name: 1,3-Dioxane-4,6-dione, 5-(cyclohexylhydroxymethylene)-2,2-dimethyl-
• CAS No: 132415-06-6
• MF: C₁₃H₁₈O₅
• MW: 254.279024600983
• CID: 1230741
• PubChem ID: 54682652
• Update Time: 2025-04-20

1,3-Dioxane-4,6-dione, 5-(cyclohexylhydroxymethylene)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 5-(cyclohexylhydroxymethylene)-2,2-dimethyl-
• 5-[cyclohexyl(hydroxy)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• DTXSID90715717
• 132415-06-6
• SCHEMBL9190067

• Inchi： 1S/C13H18O5/c1-13(2)17-11(15)9(12(16)18-13)10(14)8-6-4-3-5-7-8/h8,14H,3-7H2,1-2H3
• InChI Key： SSRZDWMVPYKSSG-UHFFFAOYSA-N
• SMILES： O/C(=C1\C(=O)OC(C)(C)OC\1=O)/C1CCCCC1

Computed Properties

• Exact Mass: 254.11544
• Monoisotopic Mass: 254.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8A^2
• XLogP3: 3.3

Experimental Properties

• PSA: 72.83